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Compound of Interest

Compound Name: Cy5.5 DBCO

Cat. No.: B15604833

Get Quote

Researchers and drug development professionals require robust safety protocols to ensure

both personal protection and experimental integrity. This guide provides essential, immediate

safety and logistical information for handling Cy5.5 DBCO, a fluorescent dye commonly used in

bioconjugation. Adherence to these procedures is critical for minimizing risks and ensuring

proper disposal.

Personal Protective Equipment (PPE)
When handling Cy5.5 DBCO, particularly in its solid form, a comprehensive approach to

personal protective equipment is non-negotiable. The following table summarizes the

recommended PPE, categorized by the area of protection.
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Body Part
Personal Protective
Equipment

Rationale

Eyes/Face
Safety glasses with side

shields or safety goggles.

Protects against splashes and

airborne particles.

Hands

Chemical-resistant nitrile or

neoprene gloves. Double-

gloving is recommended.

Prevents skin contact with the

chemical. Check manufacturer

data for breakthrough times.[1]

Body Laboratory coat.
Protects clothing and skin from

contamination.

Respiratory

NIOSH-approved air-purifying

respirator with appropriate

cartridges.

Necessary if handling the

powder outside of a certified

chemical fume hood or if

aerosolization is possible.[1]

Essential Safety and Handling Information
Cy5.5 DBCO is a blue, solid substance soluble in DMF, DMSO, and water.[2][3][4] Like similar

DBCO compounds, it may cause skin and eye irritation and respiratory irritation.[5] All handling

of the solid compound should be conducted in a certified chemical fume hood to prevent

inhalation of dust particles.[1]

Storage and Stability: Store Cy5.5 DBCO at -20°C in the dark and desiccated.[2][4][6] It is

shipped at ambient temperature and is stable for up to 3 weeks under these conditions.[6] The

shelf life is typically 12 to 24 months after delivery when stored correctly.[2][6]
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Property Value

Molecular Formula C58H56N4O14S4[2]

Molecular Weight 1161.34 g/mol [2][3][4]

Appearance Blue solid[2][3][4]

Solubility DMF, DMSO, Water[2][3][4]

Excitation Maximum (λabs) 678 nm[2]

Emission Maximum (λem) 694 nm[2]

Purity ≥ 90% (HPLC)[2]

Storage Temperature -20°C[2][4][6]

Procedural Workflow for Handling and Disposal
The following diagram outlines the standard operating procedure for the safe handling and

disposal of Cy5.5 DBCO.
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Preparation

Handling

Waste Disposal & Decontamination

Don appropriate PPE:
- Lab coat

- Safety glasses
- Double gloves (nitrile)

Work within a certified
chemical fume hood

Carefully weigh the
solid Cy5.5 DBCO

Slowly add solvent to
the solid to avoid splashing

Vortex or sonicate to
ensure complete dissolution

Collect solid waste (gloves,
wipes, etc.) in a labeled

hazardous waste container

After use

Collect liquid waste (unused
solutions, rinsates) in a separate,

labeled hazardous waste container

After use

Decontaminate non-disposable
equipment with a suitable solvent

(e.g., ethanol, isopropanol)

After use

Collect decontamination rinsate
as hazardous liquid waste

Click to download full resolution via product page

Safe Handling Workflow for Cy5.5 DBCO
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Detailed Disposal Plan
All waste generated from handling Cy5.5 DBCO is considered hazardous and must be

disposed of in accordance with institutional and local regulations.[1]

Solid Waste: Contaminated consumables such as gloves, weighing boats, and pipette tips

should be collected in a designated, sealed, and clearly labeled hazardous waste container.

[1]

Liquid Waste: Unused solutions and contaminated solvents should be collected in a

separate, sealed, and labeled hazardous waste container. Do not pour any waste down the

drain.[1]

Decontamination Protocol
All non-disposable equipment, such as spatulas and glassware, must be decontaminated.[1]

Rinse contaminated surfaces with an appropriate solvent (e.g., ethanol or isopropanol) inside

a chemical fume hood.[1]

Collect the rinsate as hazardous liquid waste.[1]

After the initial solvent rinse, wash the equipment with soap and water.[1]

By adhering to these safety protocols, researchers can mitigate the risks associated with

handling Cy5.5 DBCO, ensuring a safe laboratory environment and the integrity of their

scientific work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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